Cas no 18187-24-1 (1,3-Dimethoxy-1,1,3,3-Tetramethyl-Disiloxane)

• Product Name: 1,3-Dimethoxy-1,1,3,3-Tetramethyl-Disiloxane
• CAS No: 18187-24-1
• MF: C₆H₁₈O₃Si₂
• MW: 194.376324176788
• MDL: MFCD01861727
• CID: 165238
• PubChem ID: 519526
• Update Time: 2025-04-19

1,3-Dimethoxy-1,1,3,3-Tetramethyl-Disiloxane Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethoxy-1,1,3,3-Tetramethyl-Disiloxane
• 1,3-Dimethoxy-1,1,3,3-Tetramethyl Disiloxane
• Disiloxane,1,3-dimethoxy-1,1,3,3-tetramethyl-
• methoxy-[methoxy(dimethyl)silyl]oxy-dimethylsilane
• TETRAMETHYL-1,3-DIMETHOXYDISILOXANE
• 18187-24-1
• Disiloxane, 1,3-dimethoxy-1,1,3,3-tetramethyl-,
• SCHEMBL297861
• AMY42252
• MFCD01861727
• 3,3,5,5-tetramethyl-2,4,6-trioxa-3,5-disilaheptane
• s16030
• 1,3-dimethoxy-1,1,3,3-tetramethyldisiloxane
• DTXSID40334053
• FT-0694312
• A880959
• Disiloxane, 1,3-dimethoxy-1,1,3,3-tetramethyl-
• AKOS006277137
• 1,1,3,3-TETRAMETHYL-1,3-DIMETHOXYDISILOXANE
• DB-266967
• XKINWJBZPLWKCW-UHFFFAOYSA-N

• MDL： MFCD01861727
• Inchi： 1S/C6H18O3Si2/c1-7-10(3,4)9-11(5,6)8-2/h1-6H3
• InChI Key： XKINWJBZPLWKCW-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(OC)O[Si](C)(C)OC

Computed Properties

• Exact Mass: 194.07944
• Monoisotopic Mass: 194.07944750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.905
• Boiling Point: 139°C
• Flash Point: 28.5 °C
• Refractive Index: 1.3835
• PSA: 27.69
• LogP: 1.69940

Related Categories

• Other Chemical Reagents Organic Metal Reagents